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Compound of Interest

Compound Name: Divinylacetylene

Cat. No.: B1617328 Get Quote

Technical Support Center: Divinylacetylene
Disclaimer: Divinylacetylene is an extremely hazardous chemical. The information provided

here is for guidance only and should not replace a thorough risk assessment and consultation

of a specific Safety Data Sheet (SDS) for divinylacetylene. Always adhere to your institution's

safety protocols and relevant regulations.

Troubleshooting Guides & FAQs
This section provides answers to specific issues that researchers, scientists, and drug

development professionals may encounter during experiments involving divinylacetylene.

FAQs

Q1: What are the primary hazards associated with divinylacetylene?

A1: Divinylacetylene is a highly dangerous substance with multiple hazards:

Extreme Flammability: It is classified as a flammable agent (3rd degree).[1] Vapors can form

explosive mixtures with air and may be ignited by heat, sparks, or flames.

High Reactivity: It is a 4th-degree reactive agent, indicating that it can undergo violent

chemical changes.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1617328?utm_src=pdf-interest
https://www.benchchem.com/product/b1617328?utm_src=pdf-body
https://www.benchchem.com/product/b1617328?utm_src=pdf-body
https://www.benchchem.com/product/b1617328?utm_src=pdf-body
https://www.benchchem.com/product/b1617328?utm_src=pdf-body
https://www.benchchem.com/product/b1617328?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Divinylacetylene
https://pubchem.ncbi.nlm.nih.gov/compound/Divinylacetylene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Explosion Risk: It can auto-detonate (explode without the presence of air), particularly at

concentrations above 30 mole percent and at elevated pressures.

Peroxide Formation: Divinylacetylene is a Class A peroxide-forming chemical, meaning it

can form explosive levels of peroxides without being concentrated.[1] These peroxides can

detonate when subjected to shock, friction, or heat.

Polymerization: It can polymerize, potentially leading to a dangerous increase in pressure

and temperature in a sealed container.[2]

Q2: I received a shipment of divinylacetylene. What are the immediate steps for safe storage?

A2: Upon receipt, immediately transfer the divinylacetylene to a designated hazardous

materials storage area. The storage location should be:

Cool, dry, and well-ventilated.

Away from direct sunlight and sources of heat or ignition.

Separate from incompatible materials, especially oxidizing agents.

Clearly labeled with the identity of the chemical and all relevant hazard warnings. Cylinders,

if applicable, should be stored upright and securely fastened to prevent them from falling

over.

Q3: How can I detect the formation of peroxides in my divinylacetylene sample?

A3: Visual inspection may reveal the formation of crystals, a viscous liquid, or solid precipitates,

which can be indicative of dangerous peroxide formation. However, visual inspection is not

always reliable. Peroxide test strips can be used for a more accurate assessment, but this must

be done with extreme caution due to the risk of initiating detonation. It is often safer to assume

peroxides are present in older samples or samples of unknown age and handle them

accordingly.

Q4: What should I do if I suspect peroxide formation in a container of divinylacetylene?
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A4: Do not attempt to open or move the container if you suspect significant peroxide formation

(e.g., crystallization around the cap). Immediately contact your institution's Environmental

Health and Safety (EHS) department or a bomb disposal unit. Moving or attempting to open a

container with crystallized peroxides can lead to a violent explosion.

Troubleshooting Guide

Problem Possible Cause Solution

Yellowing or discoloration of

the divinylacetylene sample.

Polymerization or

decomposition.

This is a sign of instability. The

material should be disposed of

as hazardous waste following

institutional protocols. Do not

use it in experiments.

Pressure buildup in a storage

container.

Polymerization or

decomposition leading to gas

formation.

This is a critical situation. Do

not attempt to vent the

container. Evacuate the area

and immediately contact your

EHS department or emergency

services.

Inconsistent or unexpected

experimental results.

Contamination of the

divinylacetylene with peroxides

or polymers.

Use fresh, properly stored

divinylacetylene. Test for

peroxides before use if it is

safe to do so. Filter the

material only if you are certain

it is free of peroxides and

follow established safe

procedures for filtering

peroxide-forming chemicals.

Quantitative Data Summary
Due to the limited availability of a specific Safety Data Sheet for divinylacetylene, the

following table summarizes key quantitative data based on its known hazards and information

for similar highly reactive compounds.
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Parameter Value/Range Notes

Flammability Classification 3rd Degree[1] Highly flammable.

Reactivity Classification 4th Degree[1] Extremely reactive.

Peroxide Formation Class Class A[1]
Forms explosive peroxides

without concentration.

Auto-detonation Concentration > 30 mole % Pressure dependent.

Note: Occupational exposure limits for divinylacetylene are not well-established. For the

related compound dichloroacetylene, the NIOSH recommended airborne exposure limit is a

ceiling of 0.1 ppm, which should not be exceeded at any time.[3] This should be considered as

a conservative guideline in the absence of specific data for divinylacetylene.

Experimental Protocols
Protocol 1: Safe Handling of Divinylacetylene in a Laboratory Setting

Preparation and Personal Protective Equipment (PPE):

Work in a well-ventilated area, preferably within a chemical fume hood with a blast shield.

Ensure a safety shower and eyewash station are readily accessible.

Wear appropriate PPE:

Flame-resistant lab coat.

Chemical splash goggles and a face shield.

Heavy-duty, chemical-resistant gloves (consult a glove compatibility chart for the best

material).

Ensure all equipment is properly grounded to prevent static discharge.

Handling Procedure:
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Before use, check the date of receipt and the last date of peroxide testing. Do not use if

the material is old or if peroxides are suspected.

Use only non-sparking tools.

Avoid any form of friction, grinding, or impact.

Keep the container away from heat, sparks, and open flames.

Do not work alone.

Post-Handling:

Tightly seal the container immediately after use.

Clean any spills promptly and dispose of the cleaning materials as hazardous waste.

Wash hands and any exposed skin thoroughly after handling.

Protocol 2: Storage of Divinylacetylene

Storage Container:

Store in a tightly sealed, appropriate container, preferably the original manufacturer's

container.

The container should be clearly labeled with the chemical name, date received, and all

hazard warnings.

Storage Location:

Store in a cool, dry, well-ventilated, and dark place.

The storage area should be a designated flammable liquids storage cabinet or room.

Store away from incompatible materials such as oxidizing agents, acids, and bases.

Monitoring:
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Regularly inspect the storage container for any signs of damage, leaks, or pressure

buildup.

Implement a system for dating containers upon receipt and disposal of expired material.

Visualizations
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Preparation

Handling

Post-Handling

Emergency

Don Appropriate PPE

Work in Fume Hood with Blast Shield

Use Grounded, Non-Sparking Tools

Check for Peroxides

Fire

Dispense Carefully

If safe

Decomposition

Peroxides suspected

Immediately Seal Container Spill

Return to Proper Storage

Clean Work Area

Dispose of Waste

End

Start
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Initial Assessment

Action Critical Danger

Suspected Decomposition
(e.g., discoloration, pressure buildup)

Visually inspect from a safe distance

Crystals or solids visible?

If no crystals and safe to do so,
prepare for disposal

No

DO NOT TOUCH OR MOVE CONTAINER

Yes

Contact EHS for disposal Evacuate the immediate area

Contact EHS / Bomb Squad

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1617328?utm_src=pdf-body-img
https://www.benchchem.com/product/b1617328?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Divinylacetylene | C6H6 | CID 61222 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. merriam-webster.com [merriam-webster.com]

3. nj.gov [nj.gov]

To cite this document: BenchChem. [Safe handling and storage procedures for
Divinylacetylene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1617328#safe-handling-and-storage-procedures-for-
divinylacetylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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